S-(2-((1,1-Dimethyl-2-(methylamino)-2-oxoethyl)thio)ethyl) O,O-dimethyl phosphorodithioate
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Overview
Description
AI 3-27112 is a biochemical.
Scientific Research Applications
Environmental Analysis
A study by Karamfilov et al. (1996) focused on the environmental analysis of organophosphorus pesticides, including dimethoate, a compound related to S-(2-((1,1-Dimethyl-2-(methylamino)-2-oxoethyl)thio)ethyl) O,O-dimethyl phosphorodithioate. They developed a method to enrich and quantify these compounds in estuarine conditions using solid-phase extraction and gas-chromatography, highlighting the importance of such pesticides in environmental monitoring (Karamfilov et al., 1996).
Forensic Analysis
John et al. (2018) reported on the forensic analysis of plasma samples to prove human poisoning with oxydemeton-S-methyl, a compound structurally related to the one . The study highlights the application of advanced analytical techniques in forensic toxicology for detecting exposure to specific pesticides (John et al., 2018).
Insecticide Application and Exposure
Research by Carman et al. (1982) investigated the exposure of spray rig drivers to insecticides, including dimethoate, during the treatment of citrus trees. This study is significant for understanding the occupational exposure risks associated with the application of such pesticides (Carman et al., 1982).
Metabolic Studies
Mahajna et al. (1996) conducted studies on the metabolism of organophosphorus insecticides in mammals, including dimethoate. Their findings provide insights into the metabolic pathways and potential toxicological implications of such compounds (Mahajna et al., 1996).
Chemical Weapon Detection
Braga et al. (2020) discussed the use of spectroscopic probes for the detection of organophosphorus compounds, which are used in agriculture and chemical warfare. This research underscores the relevance of such compounds in security and defense applications (Braga et al., 2020).
Agricultural Applications
Hara et al. (1987) explored the effectiveness of various insecticides, including dimethoate, in reducing orchid thrips injury on anthurium flowers. This study is indicative of the agricultural applications of these compounds (Hara et al., 1987).
Properties
926-28-3 | |
Molecular Formula |
C9H20NO3PS3 |
Molecular Weight |
317.4 g/mol |
IUPAC Name |
2-(2-dimethoxyphosphinothioylsulfanylethylsulfanyl)-N,2-dimethylpropanamide |
InChI |
InChI=1S/C9H20NO3PS3/c1-9(2,8(11)10-3)16-6-7-17-14(15,12-4)13-5/h6-7H2,1-5H3,(H,10,11) |
InChI Key |
HOZLUVSXSVHWBE-UHFFFAOYSA-N |
SMILES |
CC(C)(C(=O)NC)SCCSP(=S)(OC)OC |
Canonical SMILES |
CC(C)(C(=O)NC)SCCSP(=S)(OC)OC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AI 3-27112; AI3-27112; AI-3-27112 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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